![molecular formula C18H19NO5S B4007378 2-(4-methylphenyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate](/img/structure/B4007378.png)
2-(4-methylphenyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate
Overview
Description
2-(4-methylphenyl)-2-oxoethyl N-[(4-methylphenyl)sulfonyl]glycinate is a useful research compound. Its molecular formula is C18H19NO5S and its molecular weight is 361.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 361.09839388 g/mol and the complexity rating of the compound is 553. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Guanidinium-Functionalized Anion Exchange Polymer Electrolytes
Guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes were synthesized through an activated fluorophenyl-amine reaction. This process allows precise control of cation functionality, integrating guanidinium into stable phenyl rings without deleterious side reactions. Such materials have implications for advanced electrolyte systems in energy storage and conversion technologies (Kim et al., 2011).
Metabolism of Phosphorothioate by Rats
The study on O, O-Dimethyl O-[4-(methylthio)-m-tolyl] phosphorothioate by white rats highlights the oxidative metabolism processes involving sulfoxide and sulfone derivatives. It demonstrates the body's metabolic pathways in transforming sulfur-containing compounds (Brady & Arthur, 1961).
Synthesis of Dimethyl Sulfomycinamate
The synthesis of dimethyl sulfomycinamate, a product from the sulfomycin family of antibiotics, indicates the potential application of complex sulfone compounds in antibiotic development. This synthesis involves multiple steps, including Bohlmann-Rahtz heteroannulation, highlighting the chemical versatility of sulfone compounds (Bagley et al., 2005).
Synthesis and Proton Conductivity of Highly Sulfonated Poly(thiophenylene)
The development of poly(thiophenylenesulfonic acid) introduces a novel class of polyaromatic electrolytes with high sulfonation levels. These materials show significant promise for use in proton exchange membranes due to their excellent proton conductivity and water affinity (Miyatake et al., 1997).
Electrophoretic and Biocompatible Poly(2-oxazoline)s
N-Methyl bis[(nonafluorobutane)sulfonyl]imide initiated polymerization of 2-oxazolines, leading to the synthesis of electrophoretic poly(2-oxazoline)s containing pendent sulfone. These materials were investigated for their biocompatibility and potential in electrophoretic deposition with bioactive glass, suggesting applications in biomedical engineering and materials science (Hayashi & Takasu, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[2-(4-methylphenyl)-2-oxoethyl] 2-[(4-methylphenyl)sulfonylamino]acetate | |
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InChI |
InChI=1S/C18H19NO5S/c1-13-3-7-15(8-4-13)17(20)12-24-18(21)11-19-25(22,23)16-9-5-14(2)6-10-16/h3-10,19H,11-12H2,1-2H3 | |
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InChI Key |
GEKZCJDAWKDHIP-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=C(C=C1)C(=O)COC(=O)CNS(=O)(=O)C2=CC=C(C=C2)C | |
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Molecular Formula |
C18H19NO5S | |
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Molecular Weight |
361.4 g/mol | |
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